![molecular formula C15H23NOS B285575 3-[(4-tert-butylphenyl)sulfanyl]-N-ethylpropanamide](/img/structure/B285575.png)
3-[(4-tert-butylphenyl)sulfanyl]-N-ethylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(4-tert-butylphenyl)sulfanyl]-N-ethylpropanamide is a chemical compound that belongs to the class of amides. It is commonly known as BPTES and is used in scientific research for its inhibitory effect on glutaminase activity. Glutaminase is an enzyme that plays a crucial role in cancer cell metabolism, making BPTES a promising candidate for cancer therapy.
Mechanism of Action
BPTES works by inhibiting the activity of glutaminase, an enzyme that is essential for the metabolism of glutamine. Glutamine is an important nutrient for cancer cells, as it provides the necessary building blocks for cell growth and proliferation. By inhibiting glutaminase activity, BPTES can effectively starve cancer cells of the nutrients they need to grow and divide.
Biochemical and Physiological Effects
BPTES has been shown to have a significant impact on cancer cell metabolism. It can induce cell death in cancer cells that are dependent on glutamine metabolism, while having little effect on normal cells. BPTES has also been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BPTES in lab experiments is its selectivity for cancer cells. This makes it an ideal candidate for studying the effects of glutaminase inhibition on cancer cell metabolism. However, BPTES has some limitations as well. It can be difficult to work with due to its low solubility in water, and its effectiveness can be influenced by factors such as pH and temperature.
Future Directions
There are several potential future directions for the use of BPTES in cancer therapy. One promising approach is the development of combination therapies that target multiple aspects of cancer cell metabolism. Another potential direction is the use of BPTES in combination with immunotherapy, which could enhance the immune system's ability to target cancer cells. Additionally, further research is needed to explore the potential use of BPTES in other diseases and conditions beyond cancer.
In conclusion, BPTES is a promising chemical compound that has shown great potential in cancer therapy. Its inhibitory effect on glutaminase activity makes it an attractive candidate for the development of new cancer treatments. While there are some limitations to its use, ongoing research is exploring new directions for the application of BPTES in the fight against cancer and other diseases.
Synthesis Methods
The synthesis of BPTES involves the reaction of 4-tert-butylthiophenol with ethyl 2-bromoacetate, followed by the addition of ammonia. The resulting product is then treated with acetic anhydride to yield BPTES.
Scientific Research Applications
BPTES has been extensively studied for its potential use in cancer therapy. It has been shown to selectively inhibit the growth of cancer cells that are dependent on glutamine metabolism. This makes BPTES a promising candidate for the development of new cancer treatments.
Properties
Molecular Formula |
C15H23NOS |
---|---|
Molecular Weight |
265.4 g/mol |
IUPAC Name |
3-(4-tert-butylphenyl)sulfanyl-N-ethylpropanamide |
InChI |
InChI=1S/C15H23NOS/c1-5-16-14(17)10-11-18-13-8-6-12(7-9-13)15(2,3)4/h6-9H,5,10-11H2,1-4H3,(H,16,17) |
InChI Key |
KHCSFMWUKZHGEI-UHFFFAOYSA-N |
SMILES |
CCNC(=O)CCSC1=CC=C(C=C1)C(C)(C)C |
Canonical SMILES |
CCNC(=O)CCSC1=CC=C(C=C1)C(C)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.